The Discovery and Development of Osimertinib: A Technical Guide
The Discovery and Development of Osimertinib: A Technical Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Osimertinib, marketed as Tagrisso, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has revolutionized the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[1][2] This guide provides a comprehensive overview of the discovery, development, mechanism of action, and clinical application of osimertinib. It is intended for researchers, scientists, and professionals in the field of drug development, offering detailed insights into the preclinical and clinical journey of this targeted therapy.
Introduction: The Challenge of EGFR-Mutated NSCLC
Lung cancer remains a leading cause of cancer-related mortality worldwide.[3] A significant subset of non-small cell lung cancer (NSCLC) is driven by activating mutations in the epidermal growth factor receptor (EGFR) gene. These mutations lead to constitutive activation of the EGFR signaling pathway, promoting uncontrolled cell proliferation and survival.
First and second-generation EGFR-TKIs, such as gefitinib, erlotinib, and afatinib, initially showed remarkable efficacy in patients with EGFR-mutant NSCLC. However, the majority of patients eventually develop resistance, most commonly through the acquisition of a secondary mutation in the EGFR gene, T790M, known as the "gatekeeper" mutation.[4][5] The T790M mutation alters the ATP binding pocket of the EGFR kinase domain, reducing the affinity of first and second-generation inhibitors. This created a pressing need for a new generation of TKIs that could effectively target both the initial sensitizing mutations and the T790M resistance mutation.
The Discovery of Osimertinib (AZD9291)
The drug discovery program that led to osimertinib was initiated by AstraZeneca in 2009 with the goal of developing a third-generation EGFR inhibitor that could selectively target the T790M mutant form of the EGFR receptor while sparing the wild-type (WT) form.[1] This selectivity was crucial to minimize the dose-limiting toxicities, such as rash and diarrhea, associated with the inhibition of WT-EGFR in normal tissues.
The discovery process was a prime example of successful structure-based drug design.[6] Medicinal chemistry efforts focused on optimizing a lead compound to achieve the desired activity profile against both sensitizing mutations (e.g., exon 19 deletions and L858R) and the T790M resistance mutation.[4][6] This led to the identification of AZD9291, later named osimertinib, a mono-anilino-pyrimidine compound.[4]
Mechanism of Action
Osimertinib is an irreversible EGFR-TKI.[4] It forms a covalent bond with a specific cysteine residue (Cys797) in the ATP-binding site of the EGFR kinase domain.[4][7] This irreversible binding effectively blocks the downstream signaling pathways that drive tumor growth and survival, including the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways.[7]
A key feature of osimertinib is its high potency and selectivity for mutant forms of EGFR over the wild-type receptor.[4] This selectivity is attributed to its ability to exploit the structural changes in the ATP-binding pocket induced by the T790M mutation.
Signaling Pathway Diagram
Caption: EGFR signaling pathway and the inhibitory action of Osimertinib.
Preclinical Development
Osimertinib demonstrated promising activity in preclinical studies. It showed potent inhibition of EGFR phosphorylation in cell lines harboring sensitizing EGFR mutations and the T790M resistance mutation, with a significantly lower activity against wild-type EGFR.[4] In xenograft models of NSCLC, once-daily oral administration of osimertinib resulted in significant, dose-dependent tumor regression in both TKI-sensitizing and T790M-resistant models.[4]
Furthermore, preclinical studies highlighted osimertinib's ability to penetrate the blood-brain barrier, a crucial feature given that brain metastases are a common complication in NSCLC patients.[8][9] Comparative studies showed that osimertinib had greater brain exposure compared to other EGFR-TKIs like gefitinib, afatinib, and rociletinib.[8]
Preclinical Efficacy Data
| Cell Line | EGFR Mutation | Osimertinib IC50 (nM) |
| PC-9 | ex19del | <15 |
| H1975 | L858R/T790M | <15 |
| Wild-Type EGFR | None | >500 |
Data compiled from published preclinical studies.
Clinical Development
Osimertinib's clinical development was remarkably rapid, facilitated by its breakthrough therapy designation from the US Food and Drug Administration (FDA) in April 2014.[1]
Phase I/II AURA Program
The AURA clinical trial program evaluated the safety and efficacy of osimertinib in patients with advanced NSCLC who had progressed on prior EGFR-TKI therapy. The results were highly encouraging, demonstrating significant antitumor activity in patients with the T790M mutation.
Phase III Trials
Several pivotal Phase III trials have established osimertinib as a standard of care in various settings of EGFR-mutant NSCLC:
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AURA3: This trial compared osimertinib to platinum-based chemotherapy in patients with T790M-positive advanced NSCLC who had progressed on a prior EGFR-TKI. Osimertinib demonstrated superior progression-free survival (PFS).
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FLAURA: This trial evaluated osimertinib as a first-line treatment for patients with advanced NSCLC harboring common EGFR mutations (exon 19 deletions or L858R). Osimertinib showed a significant improvement in both PFS and overall survival (OS) compared to first-generation EGFR-TKIs.[3][10]
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ADAURA: This trial investigated the use of adjuvant osimertinib after complete tumor resection in patients with early-stage (IB-IIIA) EGFR-mutant NSCLC. The trial showed a remarkable improvement in disease-free survival (DFS).[10]
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FLAURA2: This trial showed that osimertinib in combination with chemotherapy demonstrated a statistically significant and clinically meaningful improvement in overall survival compared to osimertinib monotherapy for the first-line treatment of locally advanced or metastatic EGFR-mutated NSCLC.[11]
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LAURA: This study demonstrated the benefit of osimertinib for patients with locally advanced, unresectable (Stage III) NSCLC whose tumors have EGFR mutations.[12]
Clinical Trial Data Summary
| Trial (Setting) | Treatment Arm | Comparator Arm | Primary Endpoint | Result |
| FLAURA (1st Line) | Osimertinib | Gefitinib or Erlotinib | Median PFS | 18.9 months vs. 10.2 months |
| Median OS | 38.6 months vs. 31.8 months[3] | |||
| AURA3 (2nd Line, T790M+) | Osimertinib | Platinum-Pemetrexed | Median PFS | 10.1 months vs. 4.4 months |
| ADAURA (Adjuvant) | Osimertinib | Placebo | 3-year DFS rate | 89% vs. 52% |
Data compiled from respective clinical trial publications.
Synthesis of Osimertinib
The chemical synthesis of osimertinib involves a multi-step process. An optimized and efficient protocol has been developed to produce the final compound with high purity.[13] The synthesis generally involves the coupling of key intermediates to construct the core anilino-pyrimidine structure, followed by the introduction of the acrylamide group which is crucial for its covalent binding to EGFR.
Simplified Synthetic Workflow
Caption: A simplified workflow for the chemical synthesis of Osimertinib.
Experimental Protocols
In Vitro Kinase Assays
Objective: To determine the inhibitory activity (IC50) of osimertinib against various forms of EGFR.
Methodology:
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Recombinant human EGFR (wild-type, L858R, ex19del, L858R/T790M) is used.
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The kinase reaction is initiated by adding ATP to a mixture of the EGFR enzyme, a substrate peptide, and varying concentrations of osimertinib.
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The reaction is allowed to proceed for a specified time at a controlled temperature.
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The amount of phosphorylated substrate is quantified using methods such as ELISA or radiometric assays.
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IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.
Cell-Based Proliferation Assays
Objective: To assess the effect of osimertinib on the proliferation of cancer cell lines with different EGFR mutations.
Methodology:
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NSCLC cell lines (e.g., PC-9, H1975) are seeded in 96-well plates.
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After allowing the cells to adhere, they are treated with a range of concentrations of osimertinib.
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The cells are incubated for a period of 72 hours.
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Cell viability is measured using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo.
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The results are expressed as a percentage of the viability of untreated control cells, and GI50 (concentration for 50% growth inhibition) values are determined.
In Vivo Xenograft Studies
Objective: To evaluate the anti-tumor efficacy of osimertinib in animal models.
Methodology:
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Immunocompromised mice (e.g., nude or SCID) are subcutaneously implanted with human NSCLC cells.
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Once tumors reach a palpable size, the mice are randomized into treatment and control groups.
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Osimertinib is administered orally, typically once daily, at various dose levels.
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Tumor volume is measured regularly using calipers.
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At the end of the study, tumors are excised and may be used for further analysis (e.g., pharmacodynamic studies).
Resistance to Osimertinib
Despite its efficacy, acquired resistance to osimertinib can develop.[4] The mechanisms of resistance are diverse and can be broadly categorized as EGFR-dependent or EGFR-independent.[4] EGFR-dependent mechanisms include the acquisition of new mutations in the EGFR gene, such as C797S, which prevents the covalent binding of osimertinib.[4] EGFR-independent mechanisms involve the activation of bypass signaling pathways, such as MET or HER2 amplification.
Conclusion and Future Directions
Osimertinib represents a landmark achievement in precision oncology. Its development, guided by a deep understanding of the molecular drivers of NSCLC and the mechanisms of drug resistance, has significantly improved outcomes for patients with EGFR-mutant lung cancer.[7] Ongoing research is focused on overcoming acquired resistance to osimertinib through combination therapies and the development of next-generation inhibitors. The story of osimertinib serves as a powerful example of how a targeted approach to drug discovery and development can lead to transformative therapies for cancer patients.
References
- 1. Osimertinib - Wikipedia [en.wikipedia.org]
- 2. The pre-clinical discovery and development of osimertinib used to treat non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. tandfonline.com [tandfonline.com]
- 4. Osimertinib in the treatment of non-small-cell lung cancer: design, development and place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The structure-guided discovery of osimertinib: the first U.S. FDA approved mutant selective inhibitor of EGFR T790M - PMC [pmc.ncbi.nlm.nih.gov]
- 6. tandfonline.com [tandfonline.com]
- 7. What is the mechanism of Osimertinib mesylate? [synapse.patsnap.com]
- 8. aacrjournals.org [aacrjournals.org]
- 9. Preclinical Comparison of Osimertinib with Other EGFR-TKIs in EGFR-Mutant NSCLC Brain Metastases Models, and Early Evidence of Clinical Brain Metastases Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. ascopubs.org [ascopubs.org]
- 11. TAGRISSO® (osimertinib) plus chemotherapy demonstrated statistically significant and clinically meaningful improvement in overall survival in EGFR-mutated advanced lung cancer [astrazeneca-us.com]
- 12. tagrissohcp.com [tagrissohcp.com]
- 13. researchgate.net [researchgate.net]
